Phenethyl isobutyrate

• CAS No.: 103-48-0
• Product Name: Phenethyl isobutyrate
• Molecular Formula: C12H16O2
• Molecular Weight: 192.25 g/mol
• IUPAC Name: 2-phenylethyl 2-methylpropanoate
• Standard InChI: InChI=1S/C12H16O2/c1-10(2)12(13)14-9-8-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
• Standard InChIKey: JDQVBGQWADMTAM-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)OCCC1=CC=CC=C1
• Canonical SMILES: CC(C)C(=O)OCCC1=CC=CC=C1
• Boiling Point: 250.0 °C
• Density: d 1; 0.987-0.990
• Physical Description: Liquid; Colourless to slighty yellow liquid; fruity-rosy odou
• Description: Phenethyl isobutyrate is a carboxylic ester obtained by the formal condensation of 2-phenylethanol with isobutyric acid. It has a role as a metabolite. It derives from a 2-phenylethanol and an isobutyric acid.; 2-Phenylethyl 2-methylpropanoate, also known as beta-phenylethyl isobutyrate or benzylcarbinol isobutyrate, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 2-Phenylethyl 2-methylpropanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-phenylethyl 2-methylpropanoate is primarily located in the membrane (predicted from logP). 2-Phenylethyl 2-methylpropanoate can be biosynthesized from 2-phenylethanol and isobutyric acid. 2-Phenylethyl 2-methylpropanoate is a floral, fruity, and pastry tasting compound that can be found in alcoholic beverages, beverages, fruits, and herbs and spices. This makes 2-phenylethyl 2-methylpropanoate a potential biomarker for the consumption of these food products.
• Solubility: Insoluble in water; soluble in oils; 1 mL in 3 Ml 80% ethanol (in ethanol)
• PubChem Compound: 7655
• Last Modified: Nov 11 2021